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Introduction

Bilastine is a second-generation antihistamine used for the symptomatic treatment of allergic
rhinoconjunctivitis and urticaria.[1][2] Accurate and reliable quantification of Bilastine in bulk
drug, pharmaceutical formulations, and biological matrices is crucial for quality control,
pharmacokinetic studies, and ensuring therapeutic efficacy and safety. This document provides
detailed application notes and protocols for various analytical methods for the quantification of
Bilastine.

Analytical Methods Overview

Several analytical methods have been developed and validated for the quantification of
Bilastine. The most common techniques include High-Performance Liquid Chromatography
(HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-Mass
Spectrometry (LC-MS/MS).[3][4][5][6] Spectrofluorimetric methods have also been reported for
its determination in biological fluids.[7]

Quantitative Data Summary
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The following tables summarize the key quantitative parameters of various validated analytical
methods for Bilastine quantification.

Table 1: HPLC Methods for Bilastine Quantification
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Method 4[9]

Parameter Method 1[8] Method 2[5] Method 3[1] [10] Method 5[2]
Sodium
Methanol: 10 dihydrogen
Methanol: mM phosphate
Orthophosph Methanol: Potassium buffer (pH Formic acid:
Mobile Phase  oric acid Acetonitrile dihydrogen 6.0) with Methanol
buffer (70:30 (90:10 viv) phosphate 0.3% (50:50 viv)
vIv) (pH 3.5) triethylamine:
(60:40 viv) Ethanol
(60:40 viv)
Octadecylsila Phenomenex
C18 (250 x ne (C18) (250 ) Gemini C18
Column xBridge C18 RP18
4.6 mm) X 4.6 mm, 5 (150x 4.6
pm) mm, 5 pum)
Flow Rate 0.8 mL/min 1.0 mL/min 1.0 mL/min 1.0 mL/min 0.8 mL/min
Detection (A) 280 nm 280 nm 275 nm Not Specified 282 nm
Retention ] ] ] » )
] 3.28 min 3.484 min ~5 min Not Specified  2.167 min
Time
Linearity N
Not Specified  20-120 pg/mL  5-30 pg/mL 5.0-50 pg/mL  5-100 pg/mL
Range
-~ N 0.08931
LOD Not Specified  0.1352 ug/mL  0.2650 pg/mL  Not Specified
pg/mL
N N 0.27063
LOQ Not Specified  0.4098 ug/mL  0.8835 pg/mL  Not Specified
pg/mL
Accuracy (% . .
Not Specified  98.8-99.7% Not Specified  Good < 2% RSD
Recovery)
Precision (%
<2.0% < 2% <2.0% Good < 2%

RSD)

Table 2: UPLC and LC-MS/MS Methods for Bilastine Quantification
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LC with
LC-MSIMS
Parameter UPLC Method[6] Fluorescence
Method[3] .
Detection[11][12]
10mM Sodium
Phosphate buffer (pH Acetonitrile: Water:
Mobile Phase 3.5): Methanol: Methanol (40:30:30 Not Specified
Acetonitrile (60:30:10 VvIVIV)
VvIVIV)
Poroshell Stable Bond
Phenomenex C8 (50 x )
Column (SB) C18 (4.6 x 150 Shim-pack® RP-18
2.1 mm, 1.7 yum)
mm, 2.7 pm)
Flow Rate 0.5 mL/min 0.5 mL/min Not Specified
] Mass Spectrometry at  Fluorescence
Detection UV at 248 nm )
215 nm Detection
Retention Time 1.19 min 4.3 min Not Specified
Linearity Range 50-150 pg/mL 5-100 pg/mL 0.20-0.70 pg/mL
LOD 0.368 pg/mL 0.24 pg/mL Not Specified
LOQ 1.117 pg/mL 0.74 pg/mL Not Specified
Accuracy (% N Meets acceptable
Not Specified o Good
Recovery) criteria
o Meets acceptable
Precision (% RSD) <2% Good

criteria

Experimental Protocols
Protocol 1: RP-HPLC Method for Bilastine in Bulk and
Pharmaceutical Formulation[5]

This protocol describes a validated Reverse Phase High-Performance Liquid Chromatography
(RP-HPLC) method for the estimation of Bilastine.
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. Instrumentation and Chromatographic Conditions:

HPLC System: Shimadzu LC-2010CHT with UV detector.[5]

Column: Octadecylsilane (C18) column (250 mm x 4.6 mm, 5 um).[5]

Mobile Phase: Methanol: Acetonitrile (90:10 v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Detection Wavelength: 280 nm.[5]

Injection Volume: Not specified.

Column Temperature: Not specified.

. Preparation of Standard and Sample Solutions:

Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of Bilastine and dissolve it in
100 mL of methanol.[5]

Working Standard Solutions (20-120 pug/mL): Prepare a series of dilutions from the stock
solution using the mobile phase to obtain concentrations ranging from 20 to 120 pg/mL.[5]

Sample Solution: Prepare a stock solution of the formulation equivalent to 100 pg/mL of
Bilastine and dilute appropriately with the mobile phase.

. Method Validation Parameters:

Linearity: The method demonstrated high linearity over a concentration range of 20-120
pg/mL with a correlation coefficient of 0.9997.[5]

Precision: The percentage relative standard deviation (%RSD) for precision was found to be
less than 2%.[5]

Accuracy: The recovery was in the range of 98.8% - 99.7%.[5]

Limit of Detection (LOD): 0.1352 pg/mL.[5]
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o Limit of Quantification (LOQ): 0.4098 pg/mL.[5]

Protocol 2: Stability-Indicating UPLC Method for
Bilastine[6]

This protocol details a stability-indicating Ultra-Performance Liquid Chromatography (UPLC)
method for the estimation of Bilastine in bulk and tablet dosage forms.

1. Instrumentation and Chromatographic Conditions:
o UPLC System: Not specified.
e Column: Phenomenex C8 (50 x 2.1 mm ID, 1.7 pm).[6]

¢ Mobile Phase: 10mM Sodium Phosphate Buffer (pH 3.5): Methanol: Acetonitrile (60:30:10
VIVIV).[6]

e Flow Rate: 0.5 mL/min.[6]

o Detection Wavelength: 248 nm.[6]

e Injection Volume: 10 pl.[6]

e Column Temperature: Not specified.
2. Forced Degradation Studies:

e Acid Hydrolysis: To 1 mL of Bilastine stock solution, add 1 mL of 5N HCI and keep for 4
hours at 60°C. Neutralize with 1 mL of 5N NaOH and dilute to 10 pg/mL.[6]

o Base Hydrolysis: To 1 mL of Bilastine stock solution, add 1 mL of 5N NaOH and keep for 4
hours at 60°C. Neutralize with 1 mL of 5N HCI and dilute to 10 pg/mL.[6]

o Oxidative Degradation: The highest degradation was observed under peroxide hydrolysis
conditions (5.5%).[6]

» Photolytic Degradation: The lowest degradation was observed under photolytic conditions
(0.6%).[6]
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3

. Method Validation Parameters:

Linearity: The method was linear over a concentration range of 50-150 pg/mL.[6]

LOD: 0.368 pug/mL.[6]

LOQ: 1.117 pg/mL.[6]

Precision: %RSD was found to be less than 2%.[6]

Protocol 3: LC-MS/MS Method for Bilastine
Quantification[3]

This protocol describes a sensitive Liquid Chromatography-Mass Spectrometry (LC-MS)

method for the quantification of Bilastine.

1

. Instrumentation and Chromatographic Conditions:

LC System: Agilent 1290 Infinity Il LC system.[3]

MS System: Agilent 6470 Triple Quadrupole Mass Spectrometer.[3]
Column: Poroshell SB C18 (4.6 x 150 mm, 2.7 um).[3]

Mobile Phase: Acetonitrile: Water: Methanol (40:30:30 v/v).[3]

Flow Rate: 0.5 mL/min.[3]

Detection Wavelength: 215 nm.[3]

Injection Volume: 10 pl.[3]

Column Temperature: 35 °C.[3]

. Preparation of Solutions:

Standard Solution: Dissolve 0.05 g of Bilastine in 50 mL of the mobile phase.[3]

. Method Validation Parameters:
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o Linearity: The calibration curve showed linearity over a concentration range of 5-100 pug/mL.

[3]
e LOD: 0.24 pg/mL.[3]

e LOQ: 0.74 pg/mL.[3]

Visualizations

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://verjournal.com/index.php/ver/article/download/628/514/1319
https://verjournal.com/index.php/ver/article/download/628/514/1319
https://verjournal.com/index.php/ver/article/download/628/514/1319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12311211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

‘Sample & Standard Preparation

Mobile Phase:

HPLC Analysis

Data Analysis

Prpare Workng ouns | (010,f et mo e ssom |

sopaaiononcis o ||

wvoaeconazaomm |+

Peak Integration & Quantification

Forced Degradation

Bilastine Drug Substance

oo

Acid Hydrolysis

Base Hydrolysis Oxidative Degradation

Photolytic Degradation

UPLC Analysis

P> Analyze Stressed Samples by UPLC

|t

:

Separation of Bilastine and Degradation Products

Method \vfalidation

Specificity Assessment

;

Quantification of Bilastine

© 2026 BenchChem. All rights reserved. 9/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12311211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Preparation LC-MS/MS Analysis Quantification

Biological Sample (PlasmalUrine) H Protein Precipitation }—»‘ Supernatant Extraction }-—s-{ Liquid C i H Mass Detection }-—s»‘ Data Acquisition & ing }—»‘ [

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12311211/docs#application-notes-and-protocols-for-
the-quantification-of-bilastine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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